![molecular formula C9H8FN3O3 B8770504 5-ethoxy-4-fluoro-3-nitro-1H-pyrrolo[2,3-b]pyridine](/img/structure/B8770504.png)
5-ethoxy-4-fluoro-3-nitro-1H-pyrrolo[2,3-b]pyridine
Cat. No. B8770504
M. Wt: 225.18 g/mol
InChI Key: MYWQJEBBAUUJQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08758830B2
Procedure details
Tin chloride (674 mg, 3.55 mmol) was added to 5-ethoxy-4-fluoro-3-nitro-1H-pyrrolo[2,3-b]pyridine (160 mg, 0.711 mmol) in 6N HCl (5 mL) at about 0 to about 5° C., and then the reaction was stirred at 0 to about 5° C. for 2 hours. The solution was neutralized by addition of 6N NaOH and then extracted with CHCl3/IPA (3:1). The combined organic phases were dried over MgSO4 and concentrated to leave 5-ethoxy-4-fluoro-1H-pyrrolo[2,3-b]pyridin-3-amine (120 mg, 86% yield) as a solid.
Name
Tin chloride
Quantity
674 mg
Type
reactant
Reaction Step One
Quantity
160 mg
Type
reactant
Reaction Step One
Yield
86%
Identifiers
|
REACTION_CXSMILES
|
[Sn](Cl)(Cl)(Cl)Cl.[CH2:6]([O:8][C:9]1[C:10]([F:21])=[C:11]2[C:17]([N+:18]([O-])=O)=[CH:16][NH:15][C:12]2=[N:13][CH:14]=1)[CH3:7].[OH-].[Na+]>Cl>[CH2:6]([O:8][C:9]1[C:10]([F:21])=[C:11]2[C:17]([NH2:18])=[CH:16][NH:15][C:12]2=[N:13][CH:14]=1)[CH3:7] |f:2.3|
|
Inputs
Step One
|
Name
|
Tin chloride
|
|
Quantity
|
674 mg
|
|
Type
|
reactant
|
|
Smiles
|
[Sn](Cl)(Cl)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
160 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC=1C(=C2C(=NC1)NC=C2[N+](=O)[O-])F
|
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
Cl
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the reaction was stirred at 0 to about 5° C. for 2 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with CHCl3/IPA (3:1)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The combined organic phases were dried over MgSO4
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)OC=1C(=C2C(=NC1)NC=C2N)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 120 mg | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
